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Compound of Interest

Compound Name: Arsenic trifluoride

Cat. No.: B1585507 Get Quote

Essential Safety and Handling of Arsenic
Trifluoride
Arsenic trifluoride (AsF₃) is a highly toxic, corrosive, and reactive chemical that demands

stringent safety protocols for handling in a laboratory setting.[1][2][3] This document provides

crucial safety and logistical information for researchers, scientists, and drug development

professionals, outlining the necessary personal protective equipment (PPE), handling

procedures, emergency responses, and disposal plans. Adherence to these guidelines is

paramount to ensure the safety of laboratory personnel and the environment.

Health Hazard Information
Arsenic trifluoride is classified as acutely toxic and can be fatal if swallowed, inhaled, or in

contact with the skin.[1][2] It is a potent hemolytic agent and can cause severe burns to the

skin and eyes.[3] Upon contact with moisture, it forms hydrofluoric acid, a highly corrosive

substance.[3] Certain arsenic compounds are also recognized as carcinogens.[3]
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Hazard Classification Description

Acute Toxicity (Oral) Fatal if swallowed.[1]

Acute Toxicity (Dermal) Fatal in contact with skin.[1]

Acute Toxicity (Inhalation) Fatal if inhaled.[1]

Skin Corrosion/Irritation Causes severe skin burns and eye damage.[1]

Serious Eye Damage/Irritation Causes serious eye damage.[1]

Specific Target Organ Toxicity May cause respiratory irritation.[1]

Carcinogenicity
Certain arsenic compounds are recognized as

cancer-causing agents.[3]

Personal Protective Equipment (PPE) Requirements
A comprehensive PPE plan is the first line of defense when handling Arsenic trifluoride. The

following table summarizes the required PPE.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=M000%2FM033-2-01.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=M000%2FM033-2-01.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=M000%2FM033-2-01.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=M000%2FM033-2-01.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=M000%2FM033-2-01.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=M000%2FM033-2-01.pdf
https://research.uga.edu/docs/CSP1500/ArsenicTrifluoride-7745-35-2.docx
https://www.benchchem.com/product/b1585507?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585507?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Body Part
Personal Protective
Equipment

Specifications and Best
Practices

Eyes/Face
Safety Goggles and Face

Shield

Safety goggles or glasses

must be worn in combination

with a face shield.[1] Contact

lenses should not be worn

when handling this chemical.

Skin
Chemical Resistant Gloves

and Protective Clothing

Rubber protective gloves are

recommended; however, it is

crucial to consult the

manufacturer's data for

specific compatibility.[3] Wear

suitable protective clothing to

prevent skin contact.[1] Safety

shoes are also advised.[1]

Respiratory Respirator

Work should be conducted in a

well-ventilated area, preferably

within a laboratory hood.[1] For

emergencies or in areas with

inadequate ventilation, an

airline respirator with a full

facepiece and an escape

bottle, or a self-contained

breathing apparatus (SCBA), is

required. All personnel

required to use respirators

must be properly trained and

fit-tested.[3]

Handling and Storage Protocols
Safe handling and storage are critical to prevent accidental exposure and release.
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Aspect Procedure

Handling

Always use in a well-ventilated area. Read and

understand all safety precautions before

handling.[1][2] Avoid all contact with skin and

eyes.[1][2] Do not eat, drink, or smoke in the

handling area.[1][2] Wash hands thoroughly

after handling.[1][2] Secure gas cylinders to

prevent them from falling.[1][2]

Storage

Store in a cool, dry, well-ventilated area of non-

combustible construction.[3] Protect from direct

sunlight and do not allow the storage

temperature to exceed 52°C (125°F).[1][2] Keep

the container tightly closed when not in use.[1]

[2] This substance is moisture-sensitive.[1][2]

Emergency and First Aid Procedures
Immediate and appropriate response to an emergency can significantly mitigate harm.
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Emergency Procedure

Spill or Leak

Evacuate all non-essential personnel from the

area.[1][2] Wear the appropriate PPE, including

respiratory protection. If it is safe to do so, stop

the leak.[1][2] Ventilate the affected area.[1][2]

For small spills, use a dry chemical absorbent.

For larger spills, dike the area to contain the

substance.[1] Collect the spilled material and

any contaminated absorbents into a sealed,

labeled container for proper disposal.

Fire

Arsenic trifluoride is not flammable. In the event

of a fire in the vicinity, do not use water as it

reacts to form toxic and corrosive hydrogen

fluoride gas. Use carbon dioxide, dry chemical,

or other inert gas extinguishing agents.

Firefighters must wear SCBA and full protective

gear.

Eye Contact

Immediately flush the eyes with copious

amounts of water for at least 30 minutes,

ensuring to lift the eyelids to rinse thoroughly.

Seek immediate medical attention.[2]

Skin Contact

Immediately remove all contaminated clothing.

Flush the affected skin with plenty of soap and

water for a minimum of 15 minutes.[3] Seek

immediate medical attention.[3] Dermal burns

may be treated with a calcium gluconate gel.

Inhalation

Move the individual to an area with fresh air

immediately. If breathing has ceased, provide

artificial respiration. If breathing is difficult,

administer oxygen. Prompt medical attention is

mandatory in all cases of overexposure.

Ingestion
Contact a physician or a Poison Control Center

immediately.
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Disposal Plan
All waste containing Arsenic trifluoride must be treated as hazardous waste.

Waste Type Disposal Method

Unused Product and Contaminated Materials

Dispose of all waste in accordance with federal,

state, and local environmental regulations. This

may require collection by a licensed hazardous

waste disposal company.[4]

Logical Workflow for Handling Arsenic Trifluoride
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Caption: Workflow for the safe handling of Arsenic trifluoride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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